Cas no 174579-91-0 (1H-Pyrrole-1-propanal)

• Product Name: 1H-Pyrrole-1-propanal
• CAS No: 174579-91-0
• MF: C₇H₉NO
• MW: 123.152461767197
• CID: 111730
• PubChem ID: 10920506
• Update Time: 2025-04-18

1H-Pyrrole-1-propanal Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-propanal
• 3-pyrrol-1-ylpropanal
• 1H-Pyrrole-1-propanal(9CI)
• DTXSID10448277
• SCHEMBL21987085
• 174579-91-0

• Inchi： 1S/C7H9NO/c9-7-3-6-8-4-1-2-5-8/h1-2,4-5,7H,3,6H2
• InChI Key： PRVQKJFRJQBSFO-UHFFFAOYSA-N
• SMILES： O=CCCN1C=CC=C1

Computed Properties

• Exact Mass: 123.06847
• Monoisotopic Mass: 123.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 86.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22